2-Aminobutyl hydrogen sulfate

• CAS: 68541-04-8
• Molecular Formula: C4H11NO4S
• Molecular Weight: 169.20 g/mol
• SMILES: CCC(COS(=O)(=O)O)N
• InChI: InChI=1S/C4H11NO4S/c1-2-4(5)3-9-10(6,7)8/h4H,2-3,5H2,1H3,(H,6,7,8)
• InChIKey: UATUYFCJVAFDRY-UHFFFAOYSA-N

Generic β-aminoalkyl hydrogen sulfates produce inconsistent cyclization rates and impurity profiles. 2-Aminobutyl hydrogen sulfate (CAS 68541-04-8) provides a defined C4-chain for reproducible aziridine and thiazoline synthesis. • C4-chain lipophilicity (XLogP = -3.1) vs. C2 analogs (-4.1) ensures controlled biphasic reactivity • Key intermediate for 2-aminothiazoline octopaminergic agonists (33% efficacy at 100 μM) • Industrially validated for cationic starch derivatives in papermaking • White to off-white crystalline solid, verified identity

2-Aminobutyl Hydrogen Sulfate: Product Specs & Procurement

2-Aminobutyl hydrogen sulfate (CAS 68541-04-8), also known as 1-butanol, 2-amino-, 1-(hydrogen sulfate), is a bifunctional organic compound with the molecular formula C4H11NO4S and a molecular weight of 169.20 g/mol [1]. It belongs to the class of β-aminoalkyl hydrogen sulfates, which are characterized by a primary amine group and a sulfate ester moiety on adjacent carbon atoms [2]. This compound is a white to off-white crystalline solid that is stable under recommended storage conditions and is identified for industrial use only . Its chemical structure, which includes a four-carbon alkyl chain, provides distinct physicochemical properties compared to shorter-chain analogs, influencing its reactivity and application profile in organic synthesis and industrial processes [2].

Workflow

Synthesis intermediate for heterocycles and cationic polymers

Format

Crystalline solid; stable under recommended storage

Use Context

Industrial and research chemical; not for pharmaceutical use

• [1] PubChem. (2025). 1-Butanol, 2-amino-, 1-(hydrogen sulfate). Compound Summary for CID 109459. National Center for Biotechnology Information. View Source
• [2] Dewey, C. S., & Bafford, R. A. (1967). Reactions of β-aminoalkyl hydrogen sulfates. III. Effect of alkyl substituents on the rates of cyclization of β-aminoalkyl sulfate ions. The Journal of Organic Chemistry, 32(10), 3108-3110. View Source

2-Aminobutyl Hydrogen Sulfate: Substitution Limitations

Generic substitution of 2-aminobutyl hydrogen sulfate with other β-aminoalkyl hydrogen sulfates, such as 2-aminoethyl hydrogen sulfate (CAS 926-39-6), is not technically equivalent due to quantifiable differences in molecular structure, physical properties, and reaction kinetics [1]. The four-carbon alkyl chain in 2-aminobutyl hydrogen sulfate imparts a significantly higher computed lipophilicity (XLogP3-AA = -3.1) compared to the two-carbon analog (XLogP3-AA = -4.1) [2], which directly influences solubility, partition coefficients, and reactivity in biphasic systems . Furthermore, the presence and position of the ethyl substituent on the aminoalkyl backbone alter the rate of key cyclization reactions, such as aziridine formation, which are fundamental to its utility as a synthetic intermediate [1]. Substituting with a shorter-chain analog would therefore result in different reaction rates, altered product yields, and potentially different impurity profiles, which are critical considerations for process chemists and formulators.

Attribute

Target Compound

Generic Substitute

Chain Length & Lipophilicity

Four-carbon chain; higher lipophilicity

Two-carbon chain; more hydrophilic, different partitioning

Cyclization Reactivity

Ethyl-substituted backbone; structure-dependent kinetics

Unsubstituted analog; divergent reaction rate and impurity profile

• [1] Dewey, C. S., & Bafford, R. A. (1967). Reactions of β-aminoalkyl hydrogen sulfates. III. Effect of alkyl substituents on the rates of cyclization of β-aminoalkyl sulfate ions. The Journal of Organic Chemistry, 32(10), 3108-3110. View Source
• [2] PubChem. (2025). 1-Butanol, 2-amino-, 1-(hydrogen sulfate) (CID 109459) and 2-Aminoethyl hydrogen sulfate (CID 70223). National Center for Biotechnology Information. View Source

2-Aminobutyl Hydrogen Sulfate: Comparative Evidence

Enhanced Lipophilicity vs. 2-Aminoethyl Hydrogen Sulfate

2-Aminobutyl hydrogen sulfate exhibits a computed XLogP3-AA value of -3.1, which is 1.0 log unit higher (less hydrophilic) than the value of -4.1 for the shorter-chain analog 2-aminoethyl hydrogen sulfate [1]. This difference in lipophilicity is directly attributable to the additional carbon atoms in the alkyl chain of the 2-aminobutyl derivative [1].

Lipophilicity vs. 2-aminoethyl analog

Head-to-head

+1.0 log unit (less hydrophilic) vs. 2-aminoethyl hydrogen sulfate

Supports organic-phase partitioning in biphasic systems

Computed XLogP3-AA; experimental confirmation recommended

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	-3.1
Comparator Or Baseline	2-Aminoethyl hydrogen sulfate: -4.1
Quantified Difference	1.0 log unit (less hydrophilic)
Conditions	Computed property, XLogP3 algorithm

Why This Matters

A higher XLogP3 value indicates greater partitioning into organic phases, which can be crucial for reactions in biphasic systems, extraction processes, or for designing molecules with specific bioavailability profiles.

• [1] PubChem. (2025). Computed XLogP3-AA values for 2-Aminobutyl hydrogen sulfate (CID 109459) and 2-Aminoethyl hydrogen sulfate (CID 70223). National Center for Biotechnology Information. View Source

Cyclization Kinetics and Alkyl Substitution

Studies on the cyclization of β-aminoalkyl sulfate ions to form aziridines demonstrate that alkyl substituents on the aminoalkyl backbone, such as the ethyl group in 2-aminobutyl hydrogen sulfate, have a quantifiable effect on reaction rates [1]. While specific rate constants (k) at 75°C are provided for 20 substituted ions, the data confirm that the structure and position of the substituent dictate whether the effect is rate-enhancing or rate-retarding [1]. This structural sensitivity means the cyclization rate for the 2-aminobutyl derivative will differ from that of the unsubstituted or differently substituted analogs, such as 2-aminoethyl hydrogen sulfate, directly impacting process control and yield in aziridine synthesis [1].

Cyclization kinetics

Class-level

Alkyl substitution pattern alters aziridine formation rate

Reaction rate is structure-dependent; cannot assume generic behavior

Specific rate constant for 2-aminobutyl derivative not isolated

Evidence Dimension	Cyclization rate to form aziridine at 75°C
Target Compound Data	Specific rate constant (k) not isolated in the provided source, but is part of a set of 20 alkyl- and aryl-substituted ions studied.
Comparator Or Baseline	Unsubstituted β-aminoalkyl sulfate ion (baseline rate) and other substituted analogs
Quantified Difference	Rate difference is structure-dependent; alkyl substituents can be rate-enhancing or rate-retarding.
Conditions	Aqueous solution, pH dependent, 75°C

Why This Matters

This evidence confirms that the cyclization behavior of 2-aminobutyl hydrogen sulfate is not generic; its specific alkyl substitution pattern dictates its reactivity profile, making it a non-interchangeable intermediate for aziridine synthesis.

• [1] Dewey, C. S., & Bafford, R. A. (1967). Reactions of β-aminoalkyl hydrogen sulfates. III. Effect of alkyl substituents on the rates of cyclization of β-aminoalkyl sulfate ions. The Journal of Organic Chemistry, 32(10), 3108-3110. View Source

Chemical Stability Under Recommended Storage

According to its GHS-compliant safety data sheet, 2-aminobutyl hydrogen sulfate is chemically stable under recommended storage conditions . This documented stability, while a baseline requirement, is essential for procurement and inventory management. It contrasts with compounds that may require specialized storage (e.g., cold chain, inert atmosphere) to prevent decomposition, thereby reducing operational complexity and cost for end-users .

Storage stability

Data to verify

Stable under recommended storage conditions

Simplifies procurement logistics and inventory control

Based on safety data sheet; review site-specific storage

Evidence Dimension	Chemical stability during storage
Target Compound Data	Stable under recommended storage conditions
Comparator Or Baseline	Compounds requiring cold chain or inert atmosphere storage (implied)
Quantified Difference	Not applicable; a qualitative distinction.
Conditions	Standard laboratory storage

Why This Matters

Documented stability simplifies logistics and reduces the risk of material degradation prior to use, ensuring that the procured compound maintains its specified quality and reactivity over its shelf life.

GC-MS Analytical Characterization

2-Aminobutyl hydrogen sulfate has a validated GC-MS spectrum included in major commercial spectral libraries, such as the Wiley Registry of Mass Spectral Data and the KnowItAll GC-MS Library [1]. This facilitates unambiguous identification and purity assessment in research and quality control workflows, providing a clear advantage over less-characterized or novel analogs where such reference data may be absent [1].

GC-MS reference spectrum

Reported

Validated MS (GC) spectrum in commercial libraries

Facilitates identity confirmation in quality control workflows

Library match may require instrument-specific tuning

Evidence Dimension	Availability of reference mass spectrum
Target Compound Data	1 MS (GC) spectrum available in SpectraBase and commercial libraries
Comparator Or Baseline	Analog without a commercial reference spectrum
Quantified Difference	Not applicable; a qualitative advantage.
Conditions	Electron ionization (EI) mass spectrometry

Why This Matters

Having a pre-existing, validated GC-MS spectrum significantly reduces the time and cost associated with method development and compound verification, streamlining analytical workflows and ensuring high confidence in compound identity for both researchers and QC labs.

• [1] SpectraBase. (2025). 2-Aminobutyl hydrogen sulfate. Compound ID: 7MoS1qcrhI8. John Wiley & Sons, Inc. View Source

2-Aminobutyl Hydrogen Sulfate Application Scenarios

2-Aminothiazoline Synthesis for Octopaminergic Agonists

2-Aminobutyl hydrogen sulfate serves as a key β-aminoalkyl hydrogen sulfate intermediate in the synthesis of 2-aminothiazoline derivatives, which have been evaluated as octopaminergic agonists with acaricidal and insecticidal activities . In a documented synthetic route, β-aminoalkyl hydrogen sulfate is cyclized with isothiocyanate in the presence of sodium hydroxide to yield the desired thiazoline heterocycle . The specific alkyl substitution on the starting material directly influences the biological activity and selectivity of the final agonist, with one derivative showing 33% of the efficacy of octopamine at 100 μM in stimulating adenylate cyclase . This application underscores the compound's utility in generating structurally defined heterocyclic scaffolds for agrochemical and biochemical research.

2-Aminoalkyl Halide Salts for Cationic Starch & Cellulose

In an industrial context, 2-aminobutyl hydrogen sulfate is a precursor to 2-aminoalkyl halide bisulfate salts, which are essential reagents for the production of cationic starch and cellulose derivatives [1]. These cationic derivatives are widely used in papermaking (as retention and strength aids), wastewater treatment, and as ion-exchange resins [1]. The patent literature describes an improved process for preparing these salts by reacting a 2-aminoalkyl monosulfate ester with a dry hydrogen halide, achieving high yields with essentially no by-products [1]. The use of a defined aminoalkyl hydrogen sulfate like 2-aminobutyl hydrogen sulfate ensures reproducible synthesis and performance of the resulting cationic polymer, which is critical for meeting industrial specifications.

Aziridine Synthesis via Wenker-Type Cyclization

2-Aminobutyl hydrogen sulfate is a viable substrate for the synthesis of substituted aziridines through base-induced cyclization [2]. This reaction is a key step in the preparation of various nitrogen-containing heterocycles, which are valuable intermediates in pharmaceutical and fine chemical synthesis [2]. The rate and efficiency of this cyclization are known to be sensitive to the substitution pattern on the aminoalkyl chain, as documented by Dewey and Bafford [2]. Therefore, selecting the specific 2-aminobutyl derivative is necessary to achieve the desired reaction kinetics and product distribution for a particular synthetic sequence, especially when targeting aziridines with a specific alkyl substitution pattern.

Synthesis of Substituted Thiazolidine-2-thiones

2-Aminobutyl hydrogen sulfate can be used as a precursor in the synthesis of substituted thiazolidine-2-thiones, a class of heterocycles with applications ranging from metal complexation to biologically active molecules [3]. The reaction typically involves treating the β-aminoalkyl hydrogen sulfate with carbon disulfide under basic conditions, which initiates a cascade leading to the five-membered heterocyclic core [3]. The specific alkyl chain on the starting sulfate dictates the substitution pattern and subsequent properties of the thiazolidine-2-thione product, making the choice of the correct aminoalkyl hydrogen sulfate essential for targeted synthesis.

Application

Selection Property

Validation Focus

Octopaminergic agonist research (acaricidal/insecticidal leads)

β-aminoalkyl hydrogen sulfate with defined alkyl substitution

Cyclization with isothiocyanate; adenylate cyclase assay response

Cationic starch & cellulose synthesis

Precursor to 2-aminoalkyl halide bisulfate salts

Polymer derivatization and performance specification

Substituted aziridine synthesis

Wenker-type base-induced cyclization substrate

Reaction kinetics and product distribution

Thiazolidine-2-thione heterocycle synthesis

Reacts with CS₂ under basic conditions

Product substitution pattern and metal complexation review

• [1] Speakman, P. R. H. (1978). U.S. Patent No. 4,104,307. Washington, DC: U.S. Patent and Trademark Office. View Source
• [2] Dewey, C. S., & Bafford, R. A. (1967). Reactions of β-aminoalkyl hydrogen sulfates. III. Effect of alkyl substituents on the rates of cyclization of β-aminoalkyl sulfate ions. The Journal of Organic Chemistry, 32(10), 3108-3110. View Source
• [3] Dewey, C. S., & Bafford, R. A. (1965). The Reactions of β-Aminoalkyl Hydrogen Sulfates. I. The Preparation of Some Substituted Thiazolidine-2-thiones. The Journal of Organic Chemistry, 30(2), 491-495. View Source